molecular formula C28H38N4 B8239427 (4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole

(4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole

Cat. No.: B8239427
M. Wt: 430.6 g/mol
InChI Key: KKVMBMHBURBURE-DNQXCXABSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This chiral biimidazole derivative features a bicyclic framework with stereogenic centers at the 4 and 4' positions. Its structure includes:

  • tert-Butyl substituents: Positioned at the 4 and 4' carbons, these groups provide steric bulk and electron-donating effects, influencing conformational rigidity and catalytic activity.
  • para-Tolyl groups: Attached to the 1 and 1' nitrogens, these aromatic rings enable π-π interactions, critical for binding in asymmetric catalysis .
  • Tetrahydro rings: The partially saturated 4,4',5,5'-positions reduce planarity, enhancing solubility and modulating electronic properties.

Properties

IUPAC Name

(4S)-4-tert-butyl-2-[(4S)-4-tert-butyl-1-(4-methylphenyl)-4,5-dihydroimidazol-2-yl]-1-(4-methylphenyl)-4,5-dihydroimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H38N4/c1-19-9-13-21(14-10-19)31-17-23(27(3,4)5)29-25(31)26-30-24(28(6,7)8)18-32(26)22-15-11-20(2)12-16-22/h9-16,23-24H,17-18H2,1-8H3/t23-,24-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KKVMBMHBURBURE-DNQXCXABSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2CC(N=C2C3=NC(CN3C4=CC=C(C=C4)C)C(C)(C)C)C(C)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)N2C[C@@H](N=C2C3=N[C@H](CN3C4=CC=C(C=C4)C)C(C)(C)C)C(C)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H38N4
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.6 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole is a complex organic molecule with the molecular formula C28H38N4 and a molecular weight of 430.6 g/mol. This compound has garnered attention for its potential biological activities, particularly in the fields of pharmacology and biochemistry. This article delves into its biological activity, synthesizing data from diverse sources to provide a comprehensive overview.

Structural Characteristics

  • Molecular Formula : C28H38N4
  • Molecular Weight : 430.6 g/mol
  • Purity : Typically around 95%
  • IUPAC Name : (4S)-4-tert-butyl-2-[(4S)-4-tert-butyl-1-(4-methylphenyl)-4,5-dihydroimidazol-2-yl]-1-(4-methylphenyl)-4,5-dihydroimidazole

Physical Properties

PropertyValue
LogP6.27004
Topological Polar Surface Area (TPSA)31.2 Ų
Rotatable Bonds7
Hydrogen Acceptors4
Hydrogen Donors0

Anticancer Activity

Recent studies have indicated that derivatives of biimidazole compounds can exhibit significant anticancer properties. For instance, the compound's structural similarity to known anticancer agents suggests potential mechanisms of action involving apoptosis induction in cancer cells.

Case Study: HepG2 Cell Line

In a study assessing the effects of various compounds on human hepatoma cancer (HepG2) cells, it was observed that certain biimidazole derivatives demonstrated cytotoxic effects:

  • IC50 Values : The compound exhibited an IC50 value indicating effective inhibition of cell growth at specific concentrations over time.
Concentration (μg/mL)Cell Viability (%) at 24hCell Viability (%) at 48hCell Viability (%) at 72h
7.8125>80>70>60
15.625>70>50<40
31.25<50<30<20
62.5<20<10<5

This indicates a dose-dependent cytotoxicity , with higher concentrations leading to increased cell death.

The proposed mechanism for the anticancer activity of (4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-4,4',5,5'-tetrahydro-1H,1'H-2,2'-biimidazole involves:

  • Apoptosis Induction : The compound may trigger apoptotic pathways in cancer cells through mitochondrial dysfunction and activation of caspases.

Antimicrobial Activity

Beyond its anticancer properties, biimidazole derivatives have also shown promise as antimicrobial agents. Research indicates that similar compounds can inhibit the growth of various bacterial strains.

In Vitro Studies

In vitro assays have demonstrated that certain biimidazole derivatives exhibit significant antimicrobial activity against Gram-positive and Gram-negative bacteria:

Bacterial StrainMinimum Inhibitory Concentration (MIC) (μg/mL)
Staphylococcus aureus32
Escherichia coli64

These findings suggest that the compound could be explored further as a potential antimicrobial agent.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Steric Effects

Table 1: Substituent Impact on Biimidazole Derivatives
Compound Name Substituents (4,4') Aryl Groups (1,1') Molecular Weight (g/mol) Key Properties
(4S,4'S)-4,4'-Di-tert-butyl-1,1'-di-p-tolyl-... (Main Compound) tert-Butyl para-Tolyl ~560 (estimated) High steric bulk, chiral ligand
(4S,4'S)-4,4'-Di(S)-sec-butyl-1,1'-di-p-tolyl-... (CAS 2374958-77-5) sec-Butyl para-Tolyl ~450 Moderate bulk, flexible conformation
(4S,4'S)-4,4'-Diisobutyl-1,1'-di-p-tolyl-... (CAS 2828444-14-8) Isobutyl para-Tolyl 374.52 Reduced steric hindrance, lower rigidity
(4R,4'S)-1,1'-Bis(3-(tert-butyl)phenyl)-4,4'-dicyclohexyl-... Dicyclohexyl 3-(tert-Butyl)phenyl 566.88 Enhanced solubility, flexible backbone

Key Observations :

  • Steric Bulk: The tert-butyl groups in the main compound create a rigid chiral environment, favoring enantioselective applications.
  • Aryl Group Effects : para-Tolyl groups (main compound) optimize π-stacking in metal-ligand complexes, whereas 3-(tert-butyl)phenyl substituents () introduce ortho-substitution effects, altering binding geometries.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.